N-(2-acetylphenyl)oxolane-2-carboxamide

• IUPAC Name: N-(2-acetylphenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C13H15NO3/c1-9(15)10-5-2-3-6-11(10)14-13(16)12-7-4-8-17-12/h2-3,5-6,12H,4,7-8H2,1H3,(H,14,16)
• InChI Key: KGRCJBGGFKEGSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1NC(=O)C2CCCO2
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

N-(2-acetylphenyl)oxolane-2-carboxamide, also known as OXA or Oxalylamino-acetophenone, is a chemical compound that has been extensively studied for its various applications in the field of scientific research. OXA is a heterocyclic compound that contains both a carbonyl group and an oxolane ring in its structure. It has been shown to possess a wide range of biochemical and physiological effects, making it an important tool for researchers in the field of medicine and biology.

Mechanism of Action

The mechanism of action of N-(2-acetylphenyl)oxolane-2-carboxamide involves its ability to interact with specific binding sites on ion channels. It has been shown to bind to the intracellular side of the channel pore, blocking the movement of ions through the channel. This results in a decrease in the flow of ions across the cell membrane, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
N-(2-acetylphenyl)oxolane-2-carboxamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of ion channels, the modulation of neurotransmitter release, and the regulation of cell signaling pathways. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-acetylphenyl)oxolane-2-carboxamide in lab experiments is its ability to selectively inhibit ion channels, allowing researchers to study their function in a more controlled manner. However, one of the limitations of using N-(2-acetylphenyl)oxolane-2-carboxamide is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving N-(2-acetylphenyl)oxolane-2-carboxamide, including the development of more selective inhibitors of ion channels, the investigation of its potential therapeutic applications in the treatment of pain and inflammation, and the exploration of its role in the regulation of cell signaling pathways. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-acetylphenyl)oxolane-2-carboxamide and its effects on biological systems.

Synthesis Methods

The synthesis of N-(2-acetylphenyl)oxolane-2-carboxamide can be achieved through a variety of methods, including the reaction of 2-acetylphenol with oxalyl chloride in the presence of a base such as pyridine. Another method involves the reaction of 2-acetylphenol with ethyl oxalyl chloride in the presence of a catalyst such as magnesium oxide. Both methods result in the formation of N-(2-acetylphenyl)oxolane-2-carboxamide as a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

N-(2-acetylphenyl)oxolane-2-carboxamide has been used in a variety of scientific research applications due to its ability to interact with biological systems. One of the most common applications of N-(2-acetylphenyl)oxolane-2-carboxamide is in the study of ion channels, which are proteins that regulate the flow of ions across cell membranes. N-(2-acetylphenyl)oxolane-2-carboxamide has been shown to inhibit the activity of certain ion channels, making it a useful tool for studying their function.